N-[2-(allyloxy)phenyl]-2-(4-chloro-2,3-dimethylphenoxy)acetamide

• Molecular Formula: C19H20ClNO3
• Molecular Weight: 345.8 g/mol
• IUPAC Name: 2-(4-chloro-2,3-dimethylphenoxy)-N-(2-prop-2-enoxyphenyl)acetamide
• InChI: InChI=1S/C19H20ClNO3/c1-4-11-23-18-8-6-5-7-16(18)21-19(22)12-24-17-10-9-15(20)13(2)14(17)3/h4-10H,1,11-12H2,2-3H3,(H,21,22)
• InChI Key: BBWMFUBYERWCBX-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1C)Cl)OCC(=O)NC2=CC=CC=C2OCC=C

Description

N-[2-(allyloxy)phenyl]-2-(4-chloro-2,3-dimethylphenoxy)acetamide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments have been extensively studied. In

Mechanism of Action

The mechanism of action of N-[2-(allyloxy)phenyl]-2-(4-chloro-2,3-dimethylphenoxy)acetamide involves the inhibition of specific enzymes and proteins that are involved in various biological processes. For example, this compound has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. By inhibiting this enzyme, the compound can increase the levels of acetylcholine in the brain, which can improve cognitive function.
Biochemical and Physiological Effects:
Studies have shown that N-[2-(allyloxy)phenyl]-2-(4-chloro-2,3-dimethylphenoxy)acetamide has various biochemical and physiological effects. For example, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis, a process that leads to the death of cancer cells. It has also been shown to inhibit the aggregation of amyloid-beta peptides, which can prevent the development of Alzheimer's disease. Additionally, this compound has been shown to improve cognitive function by increasing the levels of acetylcholine in the brain.

Advantages and Limitations for Lab Experiments

N-[2-(allyloxy)phenyl]-2-(4-chloro-2,3-dimethylphenoxy)acetamide has several advantages and limitations for lab experiments. One of the advantages is that it has been extensively studied and has well-established protocols for its synthesis and use in experiments. Additionally, this compound has been shown to have significant potential in various fields of scientific research, including cancer research and Alzheimer's disease. However, one of the limitations of this compound is that it has not been extensively studied for its toxicity and safety, which can limit its use in clinical settings.

Future Directions

There are several future directions for the study of N-[2-(allyloxy)phenyl]-2-(4-chloro-2,3-dimethylphenoxy)acetamide. One of the directions is to study its potential use in combination with other compounds to enhance its anti-cancer and anti-Alzheimer's disease properties. Additionally, further studies are needed to determine the toxicity and safety of this compound, which can facilitate its use in clinical settings. Finally, more studies are needed to explore the potential applications of this compound in other fields of scientific research.

Synthesis Methods

The synthesis of N-[2-(allyloxy)phenyl]-2-(4-chloro-2,3-dimethylphenoxy)acetamide has been achieved using different methods. One of the most common methods involves the reaction of 2-hydroxy-4-chloro-3-methylbenzaldehyde with allyl bromide in the presence of potassium carbonate to obtain 2-allyloxy-4-chloro-3-methylbenzaldehyde. This intermediate is then reacted with 2-bromoacetophenone in the presence of potassium carbonate to obtain N-[2-(allyloxy)phenyl]-2-(4-chloro-2,3-dimethylphenoxy)acetamide.

Scientific Research Applications

N-[2-(allyloxy)phenyl]-2-(4-chloro-2,3-dimethylphenoxy)acetamide has been studied extensively for its potential applications in various fields of scientific research. One of the significant applications of this compound is in the field of cancer research. Studies have shown that this compound has anti-cancer properties and can inhibit the growth of cancer cells. It has also been studied for its potential use in the treatment of Alzheimer's disease, as it has been shown to inhibit the aggregation of amyloid-beta peptides, which are known to play a role in the development of Alzheimer's disease.